1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone
Description
1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone, also known as EBX or ethylbenzoxazole, is an organic compound with a wide range of applications in scientific research. It has been used in a variety of lab experiments, and its biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone: may serve as a precursor in the synthesis of various therapeutic agents. Its benzoxazole moiety is a common feature in molecules with potential antiviral, antibacterial, and anti-inflammatory properties. Research in medicinal chemistry could explore its incorporation into novel drug candidates, particularly those targeting infectious diseases or chronic inflammatory conditions .
Agriculture: Development of Agrochemicals
In agriculture, this compound could be investigated for its efficacy as a fungicide or herbicide. The benzoxazole ring system is known for its bioactivity, and modifications to the ethanone moiety could lead to the development of new agrochemicals that help protect crops from pests and diseases .
Material Science: Organic Semiconductor Research
The electronic properties of benzoxazoles make them suitable for use in organic semiconductors1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone could be utilized in the research and development of organic light-emitting diodes (OLEDs) or organic photovoltaic cells, contributing to the advancement of flexible and lightweight electronic devices .
Environmental Science: Analyte in Pollution Monitoring
This compound’s unique structure could make it a target analyte in environmental monitoring studies. Its detection and quantification in soil, water, or air samples could indicate the presence of related organic pollutants, aiding in the assessment of environmental health and the effectiveness of pollution control measures .
Analytical Chemistry: Chromatographic Studies
In analytical chemistry, 1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone could be used as a standard in chromatographic methods to calibrate instruments or develop new analytical techniques. Its distinct chemical properties might provide valuable insights into the separation mechanisms of complex mixtures .
Biochemistry: Enzyme Inhibition Studies
The benzoxazole core of the compound may interact with biological macromolecules, such as enzymes. It could be employed in biochemical assays to study enzyme inhibition, which is crucial for understanding metabolic pathways and designing inhibitors that could lead to new treatments for various diseases .
Pharmacology: Pharmacokinetic Profiling
Pharmacological research might involve the use of 1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone in pharmacokinetic studies. Its physicochemical properties, such as solubility and stability, can be analyzed to predict its behavior in biological systems, which is essential for drug development .
properties
IUPAC Name |
1-(2-ethyl-1,3-benzoxazol-7-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-3-10-12-9-6-4-5-8(7(2)13)11(9)14-10/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFPEMOLCCKSKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC(=C2O1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901297407 |
Source
|
| Record name | 1-(2-Ethyl-7-benzoxazolyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901297407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone | |
CAS RN |
952182-97-7 |
Source
|
| Record name | 1-(2-Ethyl-7-benzoxazolyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=952182-97-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Ethyl-7-benzoxazolyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901297407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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